Cas no 2229109-73-1 (1-(2-chloroquinolin-3-yl)prop-2-en-1-one)

• Product Name: 1-(2-chloroquinolin-3-yl)prop-2-en-1-one
• CAS No: 2229109-73-1
• MF: C₁₂H₈ClNO
• MW: 217.651021957397
• CID: 6480827
• PubChem ID: 165754385
• Update Time: 2025-05-19

1-(2-chloroquinolin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroquinolin-3-yl)prop-2-en-1-one
• EN300-1993581
• 2229109-73-1

• Inchi： 1S/C12H8ClNO/c1-2-11(15)9-7-8-5-3-4-6-10(8)14-12(9)13/h2-7H,1H2
• InChI Key： DZPFHYPGRAUOIR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C=C)=O)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 217.0294416g/mol
• Monoisotopic Mass: 217.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30Ų

Additional information on 1-(2-chloroquinolin-3-yl)prop-2-en-1-one

Comprehensive Overview of 1-(2-Chloroquinolin-3-yl)prop-2-en-1-one (CAS No. 2229109-73-1)

1-(2-Chloroquinolin-3-yl)prop-2-en-1-one (CAS No. 2229109-73-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoline derivatives family, known for their diverse biological activities and applications in drug discovery. The presence of both a chloroquinoline moiety and an α,β-unsaturated ketone functional group makes this molecule a versatile intermediate for synthesizing more complex structures.

The molecular formula of 1-(2-Chloroquinolin-3-yl)prop-2-en-1-one is C₁₂H₈ClNO, with a molecular weight of 217.65 g/mol. Its structural features include a 2-chloroquinoline core, which is often explored for its potential in medicinal chemistry due to its ability to interact with various biological targets. The prop-2-en-1-one side chain introduces reactivity that is useful in further chemical modifications, such as Michael additions or cycloadditions.

One of the key reasons researchers are interested in 1-(2-Chloroquinolin-3-yl)prop-2-en-1-one is its potential role in developing new therapeutic agents. Quinoline derivatives are widely studied for their antimicrobial, anticancer, and anti-inflammatory properties. The chloro substituent at the 2-position of the quinoline ring can enhance the compound's binding affinity to specific enzymes or receptors, making it a valuable scaffold in drug design.

In addition to pharmaceutical applications, 1-(2-Chloroquinolin-3-yl)prop-2-en-1-one is also explored in material science. Its conjugated system and electron-rich quinoline ring make it a candidate for organic electronic materials, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. Researchers are investigating how modifications to the prop-2-en-1-one group can tune the compound's optical and electronic properties.

The synthesis of 1-(2-Chloroquinolin-3-yl)prop-2-en-1-one typically involves the condensation of 2-chloroquinoline-3-carbaldehyde with acetylene or its derivatives under controlled conditions. Recent advancements in green chemistry have led to more sustainable synthetic routes, reducing the use of hazardous reagents and improving yields. These innovations align with the growing demand for environmentally friendly chemical processes.

From a market perspective, the demand for quinoline-based intermediates like 1-(2-Chloroquinolin-3-yl)prop-2-en-1-one is rising due to their utility in drug discovery pipelines. Pharmaceutical companies are increasingly outsourcing the synthesis of such specialized intermediates to contract research organizations (CROs) that can provide high-purity compounds with rigorous quality control. This trend is driven by the need for cost-effective and scalable solutions in early-stage drug development.

Researchers and industry professionals frequently search for information on CAS No. 2229109-73-1 to understand its physicochemical properties, synthetic methods, and potential applications. Common queries include its solubility, stability under various conditions, and compatibility with different reaction conditions. Addressing these questions in technical documentation can enhance the compound's accessibility and utility for end-users.

In conclusion, 1-(2-Chloroquinolin-3-yl)prop-2-en-1-one (CAS No. 2229109-73-1) is a promising compound with multifaceted applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile make it a valuable building block for researchers aiming to develop novel bioactive molecules or functional materials. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in innovation across multiple disciplines.